Cas no 27458-94-2 (Isononyl alcohol)

• Product Name: Isononyl alcohol
• CAS No: 27458-94-2
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 53154
• PubChem ID: 17072
• Update Time: 2025-04-18

Isononyl alcohol Chemical and Physical Properties

Names and Identifiers

• Isononyl alcohol
• 7-Methyloctan-1-ol
• 3,5,5-TRIMETHYL-1-HEXANOL
• FT-0614411
• NEOFLEX 9
• CHEBI:188348
• EINECS 271-233-5
• NS00002259
• iso-nonanol
• 7-Methyloctanol
• Isononanol
• EXXAL 9
• A1-21212
• EC 248-471-3
• 1-Octanol, 7-methyl-
• 7-methyl-octan-1-ol
• UNII-KY36Z95MC2
• D98911
• iso-nonylalcohol
• 7-METHYL-1-OCTANOL
• EC 271-233-5
• W-109201
• 2430-22-0
• EXXAL 9S
• EINECS 248-471-3
• KY36Z95MC2
• DTXSID2058675
• 68526-84-1
• AKOS006272384
• EXXSOL 9
• (R)-isononyl alcohol
• 4-01-00-01806 (Beilstein Handbook Reference)
• SCHEMBL61074
• OXOCOL 900
• J-015436
• Q22668724
• 27458-94-2
• Alcohols, C8-10-iso-,C9-rich
• BRN 1733654
• FT-0672043
• 7-Methyl-octanol
• Q27282495
• isononol

• Inchi： 1S/C9H20O/c1-9(2)7-5-3-4-6-8-10/h9-10H,3-8H2,1-2H3
• InChI Key： QDTDKYHPHANITQ-UHFFFAOYSA-N
• SMILES： OCCCCCCC(C)C

Computed Properties

• Exact Mass: 144.1515
• Monoisotopic Mass: 144.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Clear liquid
• Density: Relative vapor density (air = 1): 5.0
• Melting Point: 64.5 °C
• Boiling Point: 206 °C at 760 mmHg
• Flash Point: 79.5 °C
• PSA: 20.23
• LogP: 2.58520

Isononyl alcohol Security Information

• Hazardous Material transportation number：UN 3082
• HazardClass：9
• PackingGroup：III
• Packing Group：III